1-(3-chloro-2-methylphenyl)-3-(4-((4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)urea

• IUPAC Name: 1-(3-chloro-2-methylphenyl)-3-[4-[[4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]imidazol-1-yl]methyl]phenyl]urea
• InChI: InChI=1S/C27H23ClN6O2/c1-17-5-3-6-20(13-17)25-32-26(36-33-25)24-15-34(16-29-24)14-19-9-11-21(12-10-19)30-27(35)31-23-8-4-7-22(28)18(23)2/h3-13,15-16H,14H2,1-2H3,(H2,30,31,35)
• InChI Key: NERXXMXRBIVGQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=CN(C=N3)CC4=CC=C(C=C4)NC(=O)NC5=C(C(=CC=C5)Cl)C
• Molecular Formula: C27H23ClN6O2
• Molecular Weight: 499.0 g/mol

Description

1-(3-chloro-2-methylphenyl)-3-(4-((4-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)-1H-imidazol-1-yl)methyl)phenyl)urea is a useful research compound. Its molecular formula is C27H23ClN6O2 and its molecular weight is 498.97. The purity is usually 95%.
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Scientific Research Applications

Experimental and Computational Study of Imidazole Derivatives Novel imidazole derivatives have been synthesized and characterized, demonstrating significant non-linear optical (NLO) properties and potential anti-bacterial activity against both gram-positive and gram-negative bacteria. These findings suggest that related compounds, including the one , could have applications in developing new materials with enhanced optical properties and antibacterial agents (Smitha, Mary, Hossain, Resmi, Armaković, Armaković, Pavithran, Nanda, Alsenoy, 2018).

Antioxidant Activity Evaluation Another study focused on the synthesis of derivatives and their evaluation for antioxidant activities, underscoring the potential of such compounds in combating oxidative stress, a factor in numerous diseases. This suggests that the compound could be explored for its antioxidant potential (George, Sabitha, Kumar, Ravi, 2010).

Molecular Rearrangements and Derivative Synthesis Research into the molecular rearrangement of similar compounds has led to the creation of new indole and imidazolinone derivatives, indicating the versatility of such structures in synthesizing a wide range of potentially bioactive compounds. This highlights the synthetic and medicinal chemistry applications of the compound (Klásek, Lyčka, Holčapek, 2007).

Synthesis and Characterization of Novel Derivatives The synthesis and antimicrobial evaluation of novel imidazole ureas/carboxamides containing derivatives further emphasize the chemical diversity and application breadth of these compounds. This points to the potential antimicrobial and synthetic applications of the compound (Rani, Praveena, Spoorthy, Ravindranath, 2014).